Cas no 128427-24-7 (L-Alanine,N-(2-cyanoethyl)-, ethyl ester)

• Product Name: L-Alanine,N-(2-cyanoethyl)-, ethyl ester
• CAS No: 128427-24-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 103010
• PubChem ID: 13000416
• Update Time: 2025-04-18

L-Alanine,N-(2-cyanoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(2-cyanoethyl)-, ethyl ester
• L-Alanine, N-(2-cyanoethyl)-, ethyl ester (9CI)
• ethyl (2S)-2-(2-cyanoethylamino)propanoate
• L-Alanine,N-(2-cyanoethyl)-,ethyl ester(9ci)
• 128427-24-7

• Inchi： 1S/C8H14N2O2/c1-3-12-8(11)7(2)10-6-4-5-9/h7,10H,3-4,6H2,1-2H3/t7-/m0/s1
• InChI Key： QJERSMYDZNFZDK-ZETCQYMHSA-N
• SMILES： O(CC)C([C@H](C)NCCC#N)=O

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12